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Compound of Interest

Compound Name:

Methyl 6-

bromobenzo[b]thiophene-2-

carboxylate

Cat. No.: B134401 Get Quote

Methyl 6-bromobenzo[b]thiophene-2-
carboxylate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Methyl 6-
bromobenzo[b]thiophene-2-carboxylate, a key intermediate in the synthesis of various

pharmacologically active compounds. This document compiles available data on its physical

and chemical characteristics and outlines a method for its synthesis.

Core Physical and Chemical Properties
Methyl 6-bromobenzo[b]thiophene-2-carboxylate is a solid organic compound with the

molecular formula C₁₀H₇BrO₂S.[1] The presence of the bromine atom and the benzothiophene

scaffold makes it a valuable building block in medicinal chemistry. For instance, it is utilized in

the synthesis of benzothiophene derivatives that act as histone deacetylase inhibitors.

Table 1: General and Physical Properties
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Property Value

CAS Number 360576-01-8

Molecular Formula C₁₀H₇BrO₂S

Molecular Weight 271.13 g/mol

Appearance Solid

Melting Point 117-119 °C

Boiling Point 358.878 °C at 760 mmHg

Flash Point 170.844 °C

Table 2: Computationally Derived Properties

Property Value

Topological Polar Surface Area (TPSA) 26.3 Å²

LogP 3.4504

Hydrogen Bond Acceptors 3

Hydrogen Bond Donors 0

Rotatable Bonds 1

Spectroscopic Data
As of the latest available information, detailed experimental spectroscopic data (¹H NMR, ¹³C

NMR, IR, Mass Spectrometry) for Methyl 6-bromobenzo[b]thiophene-2-carboxylate has not

been published in peer-reviewed literature. Researchers are advised to acquire this data

experimentally upon synthesis or acquisition of the compound.

Experimental Protocols
Synthesis of Methyl 6-bromobenzo[b]thiophene-2-
carboxylate
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A common method for the preparation of Methyl 6-bromobenzo[b]thiophene-2-carboxylate
is through the esterification of 6-bromobenzo[b]thiophene-2-carboxylic acid. The following

protocol is based on established chemical principles.

Materials:

6-Bromobenzo[b]thiophene-2-carboxylic acid

Methanol (MeOH)

Sulfuric acid (H₂SO₄)

Procedure:

A solution of 6-bromobenzo[b]thiophene-2-carboxylic acid (and any isomeric impurities) is

prepared in methanol.

A catalytic amount of concentrated sulfuric acid is added to the solution.

The mixture is heated to 65 °C and stirred overnight.

During the reaction, the formation of a solid product may be observed.

After the reaction is complete, the solution is cooled to room temperature.

The solid product is collected by filtration.

The collected solid is washed with cold methanol to remove any unreacted acid and catalyst.

The resulting solid is dried to yield Methyl 6-bromobenzo[b]thiophene-2-carboxylate.[2]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

Methyl 6-bromobenzo[b]thiophene-2-carboxylate.
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Synthesis of Methyl 6-bromobenzo[b]thiophene-2-carboxylate

Reaction

Workup & Purification

6-Bromobenzo[b]thiophene-2-carboxylic Acid

Methanol (MeOH)
Sulfuric Acid (H₂SO₄)

Dissolve

Heat to 65°C
Stir Overnight

React

Cool to Room Temperature

Filter Solid Product

Wash with Cold Methanol

Dry the Product

Methyl 6-bromobenzo[b]thiophene-2-carboxylate

Final Product
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Synthesis and Purification Workflow
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Logical Relationship of Properties
The chemical structure of Methyl 6-bromobenzo[b]thiophene-2-carboxylate dictates its

physical and chemical properties, which in turn determine its applications in organic synthesis.

Interrelation of Molecular Properties and Applications

Chemical Structure
(C₁₀H₇BrO₂S)

Physical Properties
- Solid at RT

- Melting Point: 117-119°C
- Boiling Point: 358.9°C

Chemical Properties
- Ester Group

- Bromo-Aryl Group
- Thiophene Ring

Reactivity
- Ester Hydrolysis/Amidation

- Cross-Coupling Reactions (at Br)
- Electrophilic Substitution

Applications
- Intermediate for Histone Deacetylase Inhibitors

- Building Block in Medicinal Chemistry

Click to download full resolution via product page

Structure-Property-Application Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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